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Compound of Interest

Compound Name: Ferrous Iodide

Cat. No.: B1584420 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for working with Ferrous Iodide (FeI₂), focusing on personal protective equipment

(PPE), operational procedures, and disposal plans to ensure a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
Ferrous Iodide is a hazardous substance that can cause skin and eye irritation, respiratory

irritation, and may have reproductive toxicity.[1][2] Therefore, strict adherence to PPE protocols

is crucial.
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PPE Category Specification Rationale

Hand Protection

Nitrile or rubber gloves. A

minimum thickness of 0.11 mm

is recommended for nitrile

gloves.[2]

To prevent skin contact, which

can cause irritation.[1][3]

Eye Protection
Tightly fitting safety goggles or

a full-face shield.[1][3]

To protect eyes from dust

particles and potential

splashes, which can cause

serious eye irritation.[3]

Respiratory Protection

A NIOSH-approved N95, R95,

or P95 filtering facepiece

respirator for low dust levels.

For higher concentrations or in

emergencies, a full-face

respirator with appropriate

cartridges should be used.[2]

To prevent inhalation of dust,

which can cause respiratory

tract irritation.[3]

Body Protection

A lab coat, long-sleeved

clothing, and closed-toe shoes.

For larger quantities or

potential for significant

exposure, impervious clothing

is recommended.[1][4]

To minimize skin exposure and

contamination of personal

clothing.

Note: Always inspect gloves for any signs of degradation or puncture before use. Breakthrough

times for gloves can vary based on the specific chemical and exposure duration. While specific

breakthrough time data for ferrous iodide is limited, for inorganic salts, nitrile and rubber

gloves generally provide good protection for laboratory applications.

Operational Plan: From Handling to Disposal
A systematic approach to handling Ferrous Iodide is essential to minimize risks. The following

step-by-step guidance outlines the key operational phases.

Logical Workflow for Safe Handling of Ferrous Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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